Cas no 1805975-54-5 (3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid)

3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid is a fluorinated pyridine derivative with a unique structural profile, incorporating multiple trifluoromethyl and fluoro substituents. These functional groups enhance its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound’s high degree of fluorination contributes to improved metabolic stability and lipophilicity, which are advantageous in drug design. Its acetic acid moiety further allows for versatile derivatization, enabling the formation of esters, amides, or other conjugates. This compound is particularly useful in the development of bioactive molecules, where its structural features can influence binding affinity and selectivity. Suitable for research applications, it offers a robust platform for medicinal chemistry optimization.

3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid structure

1805975-54-5 structure

Product Name:3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid

CAS No:1805975-54-5

MF:C₉H₄F₇NO₃

MW:307.121787071228

CID:4830962

Update Time:2025-10-22

3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid
- Inchi： 1S/C9H4F7NO3/c10-3-1-5(20-9(14,15)16)7(8(11,12)13)17-4(3)2-6(18)19/h1H,2H2,(H,18,19)
- InChI Key： GNDYHWRTDKJYHD-UHFFFAOYSA-N
- SMILES： FC1C=C(C(C(F)(F)F)=NC=1CC(=O)O)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 356
XLogP3: 2.6
Topological Polar Surface Area: 59.4

3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029096965-1g	3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid	1805975-54-5	97%	1g	$1,549.60	2022-04-01

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Additional information on 3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid

Comprehensive Overview of 3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1805975-54-5)

3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1805975-54-5) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, which enhance its bioactivity and metabolic stability. The presence of fluorine atoms in its structure contributes to its high electronegativity and lipophilicity, making it a valuable intermediate in drug discovery and material science.

The compound's CAS number 1805975-54-5 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in chemical databases. Its systematic name, 3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid, reflects its complex molecular architecture, which includes a pyridine ring functionalized with fluorine, trifluoromethoxy, and trifluoromethyl groups. These features are increasingly sought after in the development of next-generation pharmaceuticals, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in addressing global challenges such as drug resistance and sustainable agriculture. Researchers are particularly interested in how 3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid can be leveraged to develop novel antimicrobial agents or crop protection chemicals. Its trifluoromethyl group, for instance, is known to improve the compound's binding affinity to biological targets, a property highly valued in precision medicine and green chemistry initiatives.

The synthesis of 3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid typically involves multi-step organic reactions, including halogenation, etherification, and carboxylation. Advanced techniques such as flow chemistry and catalyzed cross-coupling are often employed to enhance yield and purity. These methods align with the growing emphasis on sustainable synthesis and atom economy, topics frequently searched by chemists and environmental scientists.

From a commercial perspective, CAS No. 1805975-54-5 is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its applications extend beyond pharmaceuticals to include electronic materials and specialty polymers, where its fluorinated structure imparts desirable properties like thermal stability and chemical resistance. This versatility has made it a subject of interest in patents and academic publications, further driving its visibility in scientific communities.

Safety and handling of 3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid require standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under most regulatory frameworks, its fluorinated components warrant careful disposal to minimize environmental impact—a concern increasingly highlighted in ESG (Environmental, Social, and Governance) discussions.

In summary, 3-Fluoro-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1805975-54-5) represents a cutting-edge compound at the intersection of medicinal chemistry and industrial innovation. Its structural complexity and functional diversity position it as a key player in advancing sustainable technologies and targeted therapeutics, addressing some of the most pressing questions in modern science.